N-1,3-benzothiazol-2-yl-3-chloro-4-methylbenzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-3-chloro-4-methylbenzamide
• InChI: InChI=1S/C15H11ClN2OS/c1-9-6-7-10(8-11(9)16)14(19)18-15-17-12-4-2-3-5-13(12)20-15/h2-8H,1H3,(H,17,18,19)
• InChI Key: OPZVDAGIZNPPRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NC3=CC=CC=C3S2)Cl
• Molecular Formula: C15H11ClN2OS
• Molecular Weight: 302.8 g/mol

Description

N-1,3-benzothiazol-2-yl-3-chloro-4-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the benzothiazole family and has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-3-chloro-4-methylbenzamide is not fully understood. However, studies have suggested that the compound may exert its biological effects by inhibiting specific enzymes or by interacting with specific targets in cells. For example, it has been proposed that the compound may inhibit the activity of tyrosinase by binding to the copper ions in the active site of the enzyme.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-3-chloro-4-methylbenzamide has been found to have various biochemical and physiological effects. In vitro studies have shown that the compound exhibits antimicrobial activity against a range of bacterial and fungal strains. It has also been found to exhibit antitumor activity against various cancer cell lines. Additionally, the compound has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-1,3-benzothiazol-2-yl-3-chloro-4-methylbenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have a range of biological activities. However, one limitation of the compound is that its mechanism of action is not fully understood. Additionally, further studies are needed to determine the compound's toxicity and potential side effects.

Future Directions

There are several future directions for research on N-1,3-benzothiazol-2-yl-3-chloro-4-methylbenzamide. One area of interest is the compound's potential as a fluorescent probe for detecting metal ions. Further studies are needed to determine the specificity and sensitivity of the compound for different metal ions. Additionally, the compound's potential as an enzyme inhibitor should be further explored, particularly with respect to its potential as a therapeutic agent for various diseases. Finally, more studies are needed to determine the compound's toxicity and potential side effects, as well as its potential for use in clinical trials.

Synthesis Methods

N-1,3-benzothiazol-2-yl-3-chloro-4-methylbenzamide can be synthesized using different methods. One of the most commonly used methods is the reaction of 2-aminobenzothiazole with 3-chloro-4-methylbenzoyl chloride in the presence of a base. Another method involves the reaction of 2-chloro-1,3-benzothiazole with 3-amino-4-methylbenzoic acid in the presence of a coupling reagent. Both methods result in the formation of N-1,3-benzothiazol-2-yl-3-chloro-4-methylbenzamide as a white crystalline powder.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-3-chloro-4-methylbenzamide has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit antimicrobial, antitumor, and anti-inflammatory activities. The compound has also been studied for its potential use as a fluorescent probe for detecting metal ions. Additionally, it has been investigated as a potential inhibitor of various enzymes, including tyrosinase and carbonic anhydrase.